Cas no 155445-31-1 (1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester)

1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester structure
155445-31-1 structure
Product Name:1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester
CAS No:155445-31-1
MF:C12H9NO3
MW:215.204763174057
CID:106996
PubChem ID:15259310
Update Time:2025-04-18

1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester
    • methyl 1H-[1]benzofuro[3,2-b]pyrrole-2-carboxylate
    • METHYL 1H-BENZO[4,5]FURO[3,2-B]PYRROLE-2-CARBOXYLATE
    • methyl 1H-benzo<b>furo<3,2-b>pyrrole-2-carboxylate
    • SR-01000099754-1
    • AKOS004911326
    • methyl 7-oxa-3-azatricyclo[6.4.0.0?,?]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylate
    • SR-01000099754
    • METHYL1H-BENZO[4,5]FURO[3,2-B]PYRROLE-2-CARBOXYLATE
    • 1H-Benzofuro[3,2-b]pyrrole-2-carboxylic acid, methyl ester
    • 155445-31-1
    • FT-0628363
    • DTXSID30570605
    • Inchi: 1S/C12H9NO3/c1-15-12(14)8-6-10-11(13-8)7-4-2-3-5-9(7)16-10/h2-6,13H,1H3
    • InChI Key: AOWSNWURKKOALC-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C2=C1C=C(C(=O)OC)N2

Computed Properties

  • Exact Mass: 214.05000
  • Monoisotopic Mass: 215.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 55.2Ų

Experimental Properties

  • PSA: 58.20000
  • LogP: 1.28800
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